Cas no 42829-13-0 ( )

  structure
  structure
Product Name: 
CAS No:42829-13-0
MF:C7H9NO3
MW:155.151262044907
CID:928486
PubChem ID:1551411
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-oxo-4-(prop-2-enylamino)but-2-enoic acid
    • 4-(Allylamino)-4-oxobut-2-enoic acid
    • AKOS002540789
    • NSC-166483
    • (E)-4-(Allylamino)-4-oxobut-2-enoic acid
    • (E)-4-(allylamino)-4-oxo-but-2-enoic acid
    • SCHEMBL10802483
    • MFCD05128013
    • 42829-13-0
    • SCHEMBL239953
    • (E)-4-oxo-4-(prop-2-enylamino)but-2-enoic acid
    • 4-(Allylamino)-4-oxo-2-butenoic acid
    • NSC166483
    • 87146-63-2
    • NSC634163
    • 3-(prop-2-enylcarbamoyl)prop-2-enoic acid
    •  
    • Inchi: 1S/C7H9NO3/c1-2-5-8-6(9)3-4-7(10)11/h2-4H,1,5H2,(H,8,9)(H,10,11)/b4-3+
    • InChI Key: SZYZSIWKJQRNIE-ONEGZZNKSA-N
    • SMILES: O=C(/C=C/C(=O)O)NCC=C

Computed Properties

  • Exact Mass: 155.05827
  • Monoisotopic Mass: 155.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.4
  • LogP: 0.32030

  Related Literature

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.